Cas no 1798004-66-6 (5,7-Diamino-8-hydroxy-carbostyril Dihydrochloride)

• Product Name: 5,7-Diamino-8-hydroxy-carbostyril Dihydrochloride
• CAS No: 1798004-66-6
• CID: 4554446
• Update Time: 2025-08-05

5,7-Diamino-8-hydroxy-carbostyril Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,7-Diamino-8-hydroxy-carbostyril Dihydrochloride

Additional information on 5,7-Diamino-8-hydroxy-carbostyril Dihydrochloride

Introduction to 5,7-Diamino-8-hydroxy-carbostyril Dihydrochloride (CAS No. 1798004-66-6)

5,7-Diamino-8-hydroxy-carbostyril Dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 1798004-66-6, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic derivative has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry, particularly in the development of bioactive molecules targeting various biological pathways.

The molecular structure of 5,7-Diamino-8-hydroxy-carbostyril Dihydrochloride consists of a carbostyril core substituted with amino and hydroxyl functional groups, which contribute to its reactivity and biological interactions. The presence of both amino and hydroxyl groups makes it a valuable intermediate in synthesizing more complex pharmacophores. The dihydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in biochemical assays and drug formulation processes.

In recent years, 5,7-Diamino-8-hydroxy-carbostyril Dihydrochloride has been explored for its potential role in modulating enzyme activities and cellular signaling pathways. Research indicates that this compound may exhibit inhibitory effects on certain kinases and oxidoreductases, making it a candidate for further investigation in the treatment of inflammatory diseases and cancer. Its ability to interact with biomolecules at the molecular level has sparked interest among researchers seeking novel therapeutic agents.

One of the most compelling aspects of 5,7-Diamino-8-hydroxy-carbostyril Dihydrochloride is its structural similarity to naturally occurring compounds that play crucial roles in biological processes. This similarity suggests that it could serve as a scaffold for designing molecules with enhanced binding affinity and selectivity. For instance, studies have shown that derivatives of carbostyril compounds can interfere with the activity of enzymes involved in DNA replication and repair, offering a potential mechanism for anticancer therapy.

The synthesis of 5,7-Diamino-8-hydroxy-carbostyril Dihydrochloride involves multi-step organic reactions, typically starting from readily available aromatic precursors. The introduction of amino and hydroxyl groups at specific positions requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research purposes.

From a pharmacological perspective, the dihydrochloride salt form of 5,7-Diamino-8-hydroxy-carbostyril Dihydrochloride offers advantages in terms of stability and bioavailability. This form is particularly useful in preclinical studies where consistent drug delivery is critical for obtaining reliable experimental results. The compound’s solubility profile also allows for easy incorporation into various drug delivery systems, including oral formulations and injectables.

Recent publications have highlighted the potential of 5,7-Diamino-8-hydroxy-carbostyril Dihydrochloride as an antioxidant agent. Oxidative stress is a hallmark of many pathological conditions, including neurodegenerative diseases and cardiovascular disorders. By scavenging reactive oxygen species (ROS), this compound may help mitigate cellular damage caused by oxidative processes. Preliminary in vitro studies suggest that it can protect against lipid peroxidation and protein oxidation, underscoring its therapeutic potential.

The role of 5,7-Diamino-8-hydroxy-carbostyril Dihydrochloride in modulating immune responses has also been explored. Immune checkpoint inhibitors are a cornerstone of modern immunotherapy, particularly in cancer treatment. Researchers have hypothesized that derivatives of carbostyril compounds could enhance the efficacy of these therapies by interacting with immune cell surface receptors. Further investigation into this area could lead to novel immunomodulatory agents with broad therapeutic applications.

In conclusion, 5,7-Diamino-8-hydroxy-carbostyril Dihydrochloride (CAS No. 1798004-66-6) represents a promising compound with diverse biological activities. Its unique structural features make it an attractive scaffold for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.